Cas no 1296310-00-3 (N-Methyl-4-nitro-1H-pyrrole-2-carboxamide)

• Product Name: N-Methyl-4-nitro-1H-pyrrole-2-carboxamide
• CAS No: 1296310-00-3
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD32067734
• CID: 4693145
• Update Time: 2025-05-20

N-Methyl-4-nitro-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-nitro-1H-pyrrole-2-carboxamide
• N-Methyl-4-nitro-1H-pyrrole-2-carboxamide

• MDL： MFCD32067734
• Inchi： 1S/C6H7N3O3/c1-7-6(10)5-2-4(3-8-5)9(11)12/h2-3,8H,1H3,(H,7,10)
• InChI Key： UINWEYPXDLMRED-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=CN1)[N+](=O)[O-])NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 0.2
• Topological Polar Surface Area: 90.7

Additional information on N-Methyl-4-nitro-1H-pyrrole-2-carboxamide

Recent Advances in the Study of N-Methyl-4-nitro-1H-pyrrole-2-carboxamide (CAS: 1296310-00-3)

N-Methyl-4-nitro-1H-pyrrole-2-carboxamide (CAS: 1296310-00-3) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for designing novel therapeutic agents, particularly in the context of antimicrobial and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, characterized by a nitro-substituted pyrrole ring and a carboxamide group, makes it a promising candidate for modulating various biological targets. Recent research has focused on elucidating its mechanism of action, particularly its interactions with enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that N-Methyl-4-nitro-1H-pyrrole-2-carboxamide exhibits inhibitory activity against specific bacterial enzymes, suggesting its potential as an antibacterial agent. Additionally, its ability to interfere with cancer cell proliferation has been investigated, with promising results in preclinical models.

One of the key advancements in the study of this compound is the development of synthetic methodologies to produce derivatives with enhanced pharmacological properties. Researchers have employed structure-activity relationship (SAR) studies to optimize the molecule's efficacy and selectivity. These efforts have led to the identification of derivatives with improved solubility, bioavailability, and target specificity, paving the way for further preclinical and clinical evaluations.

In addition to its direct therapeutic potential, N-Methyl-4-nitro-1H-pyrrole-2-carboxamide has also been explored as a tool compound in chemical biology. Its ability to selectively bind to certain proteins has made it valuable for probing biological pathways and identifying new drug targets. Recent publications have highlighted its use in high-throughput screening assays and fragment-based drug design, underscoring its versatility in drug discovery.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. However, the growing body of evidence supporting its biological activity and mechanistic insights provides a strong foundation for future studies. Collaborative efforts between academia and industry will be crucial in advancing this compound toward therapeutic use.

In conclusion, N-Methyl-4-nitro-1H-pyrrole-2-carboxamide (CAS: 1296310-00-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted applications, from antimicrobial and anticancer agents to tool compounds in drug discovery, highlight its potential to address unmet medical needs. Continued exploration of its properties and derivatives will undoubtedly contribute to the advancement of innovative therapies in the years to come.